4-Piperidinotetrahydropyrane

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 1-(oxan-4-yl)piperidine
• InChI: InChI=1S/C10H19NO/c1-2-6-11(7-3-1)10-4-8-12-9-5-10/h10H,1-9H2
• InChI Key: SAPDHAIDOPKGHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCOCC2

Description

4-Piperidinotetrahydropyrane is a useful research compound. Its molecular formula is C10H19NO and its molecular weight is 169.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a device similar to that used in Example 7 were charged 1.05 g (5.0 mmol) of tetrahydropyranyl-4-methanesulfonate synthesized in Example 5 and having a purity of 86% and 1.28 g (15.0 mmol) of piperidine, and the mixture was reacted at 100° C. for 4 hours. After completion of the reaction, 1.0 ml of 8 mol/l aqueous sodium hydroxide solution and 2.0 ml of water were added to the resulting reaction mixture to make the mixture basic (pH=11), the resulting mixture was extracted twice with each 30 ml of chloroform and the extract was dried over anhydrous magnesium sulfate. After filtration, the extract was concentrated under reduced pressure to obtain 0.74 g (yield: 72%) of 4-piperidinotetrahydropyrane having a purity of 82% (areal percentage according to gas chromatography) as a yellowish liquid.